Cas no 2055840-78-1 (Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2055840-78-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD30531328
• CID: 4634902
• PubChem ID: 127264208
• Update Time: 2025-10-30

Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• AMY35519
• 8-Boc-3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane
• t-Butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 3-hydroxy-3-methyl-, 1,1-dimethylethyl ester
• MFCD30531328
• AS-53628
• SB40824
• AKOS030630909
• 2055840-78-1
• SY100453
• tert-butyl3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CS-0048287
• P16780
• Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

• MDL： MFCD30531328
• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(16)15-7-5-14(6-8-15)9-13(4,17)10-18-14/h17H,5-10H2,1-4H3
• InChI Key： BVUYXBAWQFGQIX-UHFFFAOYSA-N
• SMILES： O1CC(C)(CC21CCN(C(=O)OC(C)(C)C)CC2)O

Computed Properties

• Exact Mass: 271.17835828 g/mol
• Monoisotopic Mass: 271.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59
• Molecular Weight: 271.35

Additional information on Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Recent Advances in the Study of Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2055840-78-1)

The compound Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2055840-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as a building block in the synthesis of complex molecules. The spirocyclic framework of Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate provides a rigid and versatile scaffold that can be functionalized to yield diverse derivatives with potential biological activity. Recent synthetic methodologies have emphasized the use of green chemistry principles, such as catalytic asymmetric synthesis, to improve the efficiency and sustainability of its production. These advancements have not only enhanced the accessibility of the compound but also expanded its utility in medicinal chemistry.

Pharmacological studies have revealed that derivatives of Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate exhibit notable bioactivity, particularly in the modulation of central nervous system (CNS) targets. For instance, some analogs have demonstrated affinity for neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary in vitro and in vivo studies have indicated that these compounds may possess anti-inflammatory and neuroprotective properties, further broadening their therapeutic scope.

Recent investigations into the mechanism of action of this compound have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the spirocyclic scaffold and its biological targets, facilitating the rational design of more potent and selective analogs. Furthermore, computational modeling has been instrumental in predicting the pharmacokinetic and toxicological profiles of these derivatives, thereby accelerating the drug discovery process.

In conclusion, Tert-butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2055840-78-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its demonstrated bioactivity and synthetic versatility, make it a valuable tool for the development of novel therapeutics. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical models to fully realize its potential in clinical applications.